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Compound of Interest

Compound Name:
Pyrrolo[1,2-c]pyrimidine-3-

carboxylic acid

CAS No.: 251102-27-9

Cat. No.: B1280815

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The pyrrolopyrimidine scaffold is a privileged structure in medicinal chemistry, forming the core

of numerous biologically active compounds. Its structural similarity to purine has made it a focal

point for the development of therapeutics that target a wide array of biological processes.

Different isomers of pyrrolopyrimidine, arising from the fusion of the pyrrole and pyrimidine

rings at different positions, exhibit distinct biological profiles. This guide provides a comparative

overview of the biological activities of key pyrrolopyrimidine isomers, supported by

experimental data, to aid researchers in the design and development of novel therapeutics.

Isomeric Scaffolds and Their General Biological
Activities
The primary isomers of pyrrolopyrimidine that have been extensively studied are pyrrolo[2,3-

d]pyrimidine, pyrrolo[3,2-d]pyrimidine, and pyrrolo[3,4-d]pyrimidine.[1][2][3][4] These isomers

serve as versatile scaffolds for developing targeted therapies.[5][6]
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Pyrrolo[2,3-d]pyrimidines (7-deazapurines): This isomer is the most widely investigated and

is known for its broad spectrum of biological activities, including potent antitumor and

antiviral properties.[7][8] Its structural resemblance to adenine allows it to effectively mimic

ATP, leading to the potent inhibition of various kinases.[9] Several drugs based on this

scaffold have been approved or are in clinical trials.[6]

Pyrrolo[3,2-d]pyrimidines (9-deazapurines): Derivatives of this isomer have also shown

significant biological potential, particularly as antagonists for receptors like the neuropeptide

Y5 receptor, which is implicated in the regulation of food intake.[10][11]

Pyrrolo[3,4-d]pyrimidines: While less explored than the other two isomers, this scaffold has

also been investigated for its potential in medicinal chemistry.[1][3][4]

Comparative Biological Activity Data
The following tables summarize the quantitative biological activity data for various derivatives of

pyrrolopyrimidine isomers. It is important to note that direct comparison of absolute values

between different studies should be done with caution due to variations in experimental

conditions.

Table 1: Kinase Inhibitory Activity of Pyrrolopyrimidine
Isomers
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Isomer
Scaffold

Derivative Target Kinase IC50 (nM) Reference

Pyrrolo[2,3-

d]pyrimidine
Compound 5n PAK4 2.7 [12]

Pyrrolo[2,3-

d]pyrimidine
Compound 5o PAK4 20.2 [12]

Pyrrolo[2,3-

d]pyrimidine
Compound 5k EGFR 79 [13]

Pyrrolo[2,3-

d]pyrimidine
Compound 5k Her2 40 [13]

Pyrrolo[2,3-

d]pyrimidine
Compound 5k VEGFR2 136 [13]

Pyrrolo[2,3-

d]pyrimidine
Compound 5k CDK2 204 [13]

Triazole-

pyrrolopyrimidine
Compound 23a JAK1 72 [14]

Triazole-

pyrrolopyrimidine
Compound 54 JAK2 41.9 [15][16]

Table 2: Cytotoxic Activity of Pyrrolopyrimidine Isomers
against Cancer Cell Lines
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Isomer
Scaffold

Derivative Cell Line IC50 (µM) Reference

Pyrrolo[2,3-

d]pyrimidine
Compound 5n MV4-11 0.0078 [12]

Pyrrolo[2,3-

d]pyrimidine
Compound 5o MV4-11 0.0383 [12]

Pyrrolo[2,3-

d]pyrimidine-

imine

Derivative with 4-

bromo-phenyl

and azepine ring

HT-29 (Colon

Cancer)
4.01 [17]

Pyrrolo[2,3-

d]pyrimidine-

imine

Derivative with 4-

bromo-phenyl

HT-29 (Colon

Cancer)
4.55 [17]

Pyrrolo[2,3-

d]pyrimidine
Compound 5e Various 29-59 [13]

Pyrrolo[2,3-

d]pyrimidine
Compound 5h Various 29-59 [13]

Pyrrolo[2,3-

d]pyrimidine
Compound 5k Various 29-59 [13]

Pyrrolo[2,3-

d]pyrimidine
Compound 5l Various 29-59 [13]

Table 3: Antiviral Activity of Pyrrolopyrimidine Isomers
Isomer
Scaffold

Derivative Virus EC90 (µM) Reference

7H-Pyrrolo[2,3-

d]pyrimidine
Compound 30 Zika Virus (ZIKV) 12.4 [18]

Signaling Pathways and Experimental Workflows
The biological activity of pyrrolopyrimidine isomers, particularly their role as kinase inhibitors,

can be visualized through signaling pathway diagrams. The following diagrams illustrate a
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generic kinase signaling pathway targeted by these inhibitors and a typical experimental

workflow for assessing their activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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